5-(3,4-Diethoxybenzylidene)rhodanine

• Molecular Formula: C14H15NO3S2
• Molecular Weight: 309.4 g/mol
• IUPAC Name: 5-[(3,4-diethoxyphenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C14H15NO3S2/c1-3-17-10-6-5-9(7-11(10)18-4-2)8-12-13(16)15-14(19)20-12/h5-8H,3-4H2,1-2H3,(H,15,16,19)
• InChI Key: ATVVOJDARQFAJF-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C=C2C(=O)NC(=S)S2)OCC

Description

5-(3,4-Diethoxybenzylidene)rhodanine is a useful research compound. Its molecular formula is C14H15NO3S2 and its molecular weight is 309.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 10.0 g. of 3,4-diethoxybenzaldehyde, 6.86 g. of rhodanine, and 14.5 g. of fused sodium acetate in 70 ml. of acetic acid was heated to reflux for one hour. The hot mixture was poured into one liter of water with stirring. The resulting precipitate was col-lected by filtration and dried. Recrystallization from ethanol provided 10.22 g. of the subtitle intermediate.